Cas no 127873-51-2 (7-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)quinolin-8-ol)

7-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)quinolin-8-ol is a fluorinated quinoline derivative characterized by its unique hexafluoro-hydroxypropyl substituent. This structural feature enhances its electron-withdrawing properties, making it valuable in coordination chemistry and as a ligand for metal complexes. The presence of both hydroxyl and quinoline groups allows for strong chelation, particularly with transition metals, facilitating applications in catalysis and material science. The hexafluoroisopropanol moiety further contributes to increased solubility in organic solvents and improved stability under harsh conditions. Its precise steric and electronic properties make it a versatile intermediate in synthetic organic chemistry, particularly for designing advanced functional materials or bioactive compounds.

7-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)quinolin-8-ol structure

127873-51-2 structure

Product Name:7-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)quinolin-8-ol

CAS No:127873-51-2

MF:C₁₂H₇F₆NO₂

MW:311.179904222488

MDL:MFCD02943174

CID:5187974

Update Time:2026-03-05

7-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)quinolin-8-ol Chemical and Physical Properties

Names and Identifiers

- TimTec1_003387
- HMS1543J21
- 7-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)quinolin-8-ol
- STK768319
- 8-Hydroxy-alpha, alpha-bis(trifluoromethyl)-7-quinolinemethanol
- 7-(1,1,1,3,3,3-hexafluorohydroxyisopropyl)-8-hydroxyquinoline
- 7-(2,2,2-Trifluoro-1-hydroxy-1-trifluoromethyl-ethyl)-quinolin-8-ol
- 7-[2,2,2-Trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-8-quinolinol #
- 7-[2,2,2-Trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]quino
- 7-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)quinolin-8-ol
- MDL： MFCD02943174
- Inchi： 1S/C12H7F6NO2/c13-11(14,15)10(21,12(16,17)18)7-4-3-6-2-1-5-19-8(6)9(7)20/h1-5,20-21H
- InChI Key： NVPULETWJQONKB-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)(C1C=CC2=CC=CN=C2C=1O)O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 369
XLogP3: 3.6
Topological Polar Surface Area: 53.4

7-(1,1,1,3,3,3-Hexafluoro-2-hydroxypropan-2-yl)quinolin-8-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB276304-1 g	8-Hydroxy-alpha, alpha-bis(trifluoromethyl)-7-quinolinemethanol; .	127873-51-2	1g	€490.00	2022-06-11
abcr	AB276304-5 g	8-Hydroxy-alpha, alpha-bis(trifluoromethyl)-7-quinolinemethanol; .	127873-51-2	5g	€1,090.00	2022-06-11
abcr	AB276304-1g	8-Hydroxy-alpha, alpha-bis(trifluoromethyl)-7-quinolinemethanol; .	127873-51-2	1g	€490.00	2025-04-21
abcr	AB276304-5g	8-Hydroxy-alpha, alpha-bis(trifluoromethyl)-7-quinolinemethanol; .	127873-51-2	5g	€1090.00	2025-04-21